3-Amino-1-cyclobutylpentan-2-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 3-amino-1-cyclobutylpentan-2-one
• InChI: InChI=1S/C9H17NO/c1-2-8(10)9(11)6-7-4-3-5-7/h7-8H,2-6,10H2,1H3
• InChI Key: AHXUJWOFMAEVHA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)CC1CCC1)N

Description

3-Amino-1-cyclobutylpentan-2-one is a cyclic ketone derivative featuring a cyclobutyl group at the 1-position and an amino group at the 3-position of a pentan-2-one backbone. The cyclobutyl ring introduces significant steric constraints and ring strain, which may influence its reactivity, solubility, and biological interactions compared to larger cyclic analogs like cyclopentyl or cyclohexyl derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-cyclobutylpentan-2-one can be achieved through several methods. One common approach involves the cyclization of acyl ketene dithioacetals. This method is highly efficient and can be performed in a one-pot reaction . The reaction conditions typically involve the use of a base and a suitable solvent to facilitate the cyclization process.

Industrial Production Methods

Industrial production of 3-Amino-1-cyclobutylpentan-2-one may involve similar synthetic routes but on a larger scale. The choice of reagents and reaction conditions would be optimized for cost-effectiveness and yield. Continuous flow reactors and other advanced techniques may be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-cyclobutylpentan-2-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens or alkylating agents can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

3-Amino-1-cyclobutylpentan-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-1-cyclobutylpentan-2-one involves its interaction with specific molecular targets. The amino group can form hydrogen bonds and other interactions with enzymes and receptors, influencing their activity. The cyclobutyl ring may also play a role in stabilizing the compound’s conformation and enhancing its binding affinity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison focuses on structurally analogous cyclic aminoketones and related derivatives, emphasizing synthesis, stability, and functional group interactions.

Key Observations:

Synthetic Complexity :

• The cyclobutyl analog likely requires specialized conditions to manage ring strain during synthesis, whereas cyclopentane/cyclopentene derivatives (e.g., compound 8 and 5 ) employ milder hydrolysis (LiOH/MeOH/H₂O) and deprotection (TFA/CH₂Cl₂) steps .
• The presence of electron-withdrawing groups (e.g., difluoromethylenyl in compound 5 ) may enhance stability but complicate purification, necessitating dual-column chromatography .

Stability and Reactivity: Cyclobutyl-containing compounds are prone to ring-opening reactions due to high angle strain, unlike more stable cyclopentane/cyclopentene systems. The amino group in 3-amino-1-cyclobutylpentan-2-one may exhibit stronger nucleophilicity compared to Boc-protected analogs (e.g., compound 8), influencing its reactivity in downstream applications.

Analytical Characterization :

• All compounds rely on NMR (¹H, ¹³C, ¹⁹F) and HRMS for structural confirmation, but cyclobutyl derivatives may exhibit distinct spectral shifts due to ring strain and electronic effects .

Research Implications and Limitations

Future studies should prioritize experimental data on the target compound’s stability, solubility, and biological activity to enable direct comparisons. Additionally, computational modeling could elucidate the impact of cyclobutyl ring strain on its chemical behavior relative to larger cyclic systems.

Biological Activity

3-Amino-1-cyclobutylpentan-2-one is an organic compound notable for its unique structural characteristics, including a cyclobutyl ring and an amino group. This compound has garnered attention in various fields of biological research due to its potential interactions with molecular targets, particularly in the context of enzyme activity and receptor modulation.

Molecular Formula: C9H17NO
Molecular Weight: 155.24 g/mol
IUPAC Name: 3-amino-1-cyclobutylpentan-2-one
Canonical SMILES: CCC(C(=O)CC1CCC1)N

Property	Value
Molecular Formula	C9H17NO
Molecular Weight	155.24 g/mol
IUPAC Name	3-amino-1-cyclobutylpentan-2-one
InChI Key	AHXUJWOFMAEVHA-UHFFFAOYSA-N

The biological activity of 3-Amino-1-cyclobutylpentan-2-one primarily involves its interaction with specific molecular targets. The amino group can form hydrogen bonds, which are crucial for binding to enzymes and receptors, thereby influencing their activity. The cyclobutyl ring may enhance the compound's conformational stability and binding affinity to these targets.

Biological Activity

The compound exhibits several biological activities, including:

• Enzyme Inhibition: It has been observed to inhibit certain enzymes, which may be linked to its structural properties that allow it to fit into enzyme active sites effectively.
• Receptor Modulation: Preliminary studies suggest that it can act as a modulator of receptor signaling pathways, potentially affecting neurotransmitter systems or other cellular communication mechanisms.

Case Studies

Several studies have investigated the biological implications of 3-Amino-1-cyclobutylpentan-2-one:

• Analgesic Research : Research focusing on kappa opioid receptors has shown that compounds similar to 3-Amino-1-cyclobutylpentan-2-one exhibit significant analgesic properties. This suggests potential therapeutic applications in pain management .
• Cancer Therapy : Investigations into the compound's role in cancer therapy have highlighted its use in targeted drug delivery systems. The ability of the compound to interact with specific cell types enhances its utility in delivering cytotoxic agents selectively to tumor cells .

Comparative Analysis

When compared to similar compounds, such as 3-Amino-1-cyclobutylbutan-2-one and 3-Amino-1-cyclobutylhexan-2-one, 3-Amino-1-cyclobutylpentan-2-one offers unique advantages due to its specific ring structure and amino group positioning, which contribute to distinct chemical reactivity and biological profiles.